Cas no 231953-34-7 (1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE)

• Product Name: 1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE
• CAS No: 231953-34-7
• MF: C₁₇H₄F₂₆N₂O
• MW: 746.184955596924
• CID: 912602
• PubChem ID: 2735832
• Update Time: 2025-04-19

1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE
• 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)pyrazol-1-yl]ethanone
• 1-Acetyl-3,5-bis(tridecafluoro-1-hexyl)pyrazole
• 1-Acetyl-3,5-bis-(tridecafluoro-1-hexyl)pyrazole
• A816618
• 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1-pyrazolyl]ethanone
• Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
• DTXSID60370978
• FS-4816
• 1-(3,5-Bis(perfluorohexyl)-1H-pyrazol-1-yl)ethan-1-one
• AKOS007930714
• 1-(3,5-bis(perfluorohexyl)-1H-pyrazol-1-yl)ethanone
• MFCD01075244
• J-015026
• NS00018860
• 231953-34-7

• MDL： MFCD01075244
• Inchi： 1S/C17H4F26N2O/c1-3(46)45-5(7(20,21)9(24,25)11(28,29)13(32,33)15(36,37)17(41,42)43)2-4(44-45)6(18,19)8(22,23)10(26,27)12(30,31)14(34,35)16(38,39)40/h2H,1H3
• InChI Key： IQHPIVLECIKIGS-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C1=CC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=NN1C(C)=O)(F)F)F

Computed Properties

• Exact Mass: 745.9908450g/mol
• Monoisotopic Mass: 745.9908450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 34.9Ų

1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles